Cas no 1094466-64-4 (Benzenamine, 5-methyl-2-(propylsulfonyl)-)

• Product Name: Benzenamine, 5-methyl-2-(propylsulfonyl)-
• CAS No: 1094466-64-4
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 2107852
• Update Time: 2023-08-03

Benzenamine, 5-methyl-2-(propylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(propylsulfonyl)benzenamine
• Benzenamine, 5-methyl-2-(propylsulfonyl)-
• BHWOPWONGQLHDU-UHFFFAOYSA-N
• 5-Methyl-2-(propylsulfonyl)aniline
• 5-methyl-2-(propylsulfonyl) aniline

• Inchi： 1S/C10H15NO2S/c1-3-6-14(12,13)10-5-4-8(2)7-9(10)11/h4-5,7H,3,6,11H2,1-2H3
• InChI Key： BHWOPWONGQLHDU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1N)(CCC)(=O)=O

Computed Properties

• Exact Mass: 213.082
• Monoisotopic Mass: 213.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5